Cas no 23826-82-6 (1,2-Ethanediamine,N1-[2-(diethylamino)ethyl]-N2,N2-dimethyl-N1-2-pyridinyl-)
23826-82-6 structure
Product Name:1,2-Ethanediamine,N1-[2-(diethylamino)ethyl]-N2,N2-dimethyl-N1-2-pyridinyl-
CAS No:23826-82-6
MF:C15H28N4
MW:264.409623146057
CID:273935
PubChem ID:212056
Update Time:2025-04-19
1,2-Ethanediamine,N1-[2-(diethylamino)ethyl]-N2,N2-dimethyl-N1-2-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N1-[2-(diethylamino)ethyl]-N2,N2-dimethyl-N1-2-pyridinyl-
- N'-[2-(diethylamino)ethyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine
- BRN 0409146
- 23826-82-6
- 2-(N-(2-Diethylaminoethyl)-N-(2-dimethylaminoethyl)amino)pyridine
- R.605
- DTXSID00178536
- N-[2-(Diethylamino)ethyl]-N-[2-(dimethylamino)ethyl]-2-pyridinamine
- Pyridine, 2-(N-(2-diethylaminoethyl)-N-(2-dimethylaminoethyl)amino)-
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- Inchi: 1S/C15H28N4/c1-5-18(6-2)12-14-19(13-11-17(3)4)15-9-7-8-10-16-15/h7-10H,5-6,11-14H2,1-4H3
- InChI Key: GIBQIAXYYREBFD-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CN=1)(CCN(C)C)CCN(CC)CC
Computed Properties
- Exact Mass: 264.23164
- Monoisotopic Mass: 264.231
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 22.6Ų
Experimental Properties
- Density: 0.989
- Boiling Point: 362.2°C at 760 mmHg
- Flash Point: 172.9°C
- Refractive Index: 1.534
- PSA: 22.61
1,2-Ethanediamine,N1-[2-(diethylamino)ethyl]-N2,N2-dimethyl-N1-2-pyridinyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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